Cas no 697739-18-7 ([1,2,3]Triazolo[1,5-a]pyridin-4-amine)

• Product Name: [1,2,3]Triazolo[1,5-a]pyridin-4-amine
• CAS No: 697739-18-7
• MF: C₆H₆N₄
• MW: 134.13863992691
• MDL: MFCD19214527
• CID: 4150585
• PubChem ID: 55284225
• Update Time: 2025-10-30

[1,2,3]Triazolo[1,5-a]pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• [1,2,3]Triazolo[1,5-a]pyridin-4-amine
• CS-0056556
• 697739-18-7
• triazolo[1,5-a]pyridin-4-amine
• AKOS006348320
• SB15536
• P12545
• DA-03472
• SCHEMBL4719657

• MDL： MFCD19214527
• Inchi： 1S/C6H6N4/c7-5-2-1-3-10-6(5)4-8-9-10/h1-4H,7H2
• InChI Key： TUBNRGVJLOWCET-UHFFFAOYSA-N
• SMILES： N12C=CC=C(C1=CN=N2)N

Computed Properties

• Exact Mass: 134.059246208g/mol
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on [1,2,3]Triazolo[1,5-a]pyridin-4-amine

Introduction to [1,2,3]Triazolo[1,5-a]pyridin-4-amine (CAS No. 697739-18-7)

[1,2,3]Triazolo[1,5-a]pyridin-4-amine (CAS No. 697739-18-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazole-pyridine scaffold, exhibits a range of biological activities and has been the subject of numerous studies aimed at elucidating its potential therapeutic applications.

The chemical structure of [1,2,3]Triazolo[1,5-a]pyridin-4-amine consists of a pyridine ring fused with a triazole ring at the 1,5-position. This structural arrangement confers the molecule with several advantageous properties, including high stability and the ability to form strong hydrogen bonds. These features make it an attractive candidate for drug design and development.

Recent research has highlighted the diverse biological activities of [1,2,3]Triazolo[1,5-a]pyridin-4-amine. Studies have shown that this compound possesses potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that [1,2,3]Triazolo[1,5-a]pyridin-4-amine derivatives exhibit significant inhibition of inflammatory cytokines such as TNF-α and IL-6. This finding suggests potential applications in the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, [1,2,3]Triazolo[1,5-a]pyridin-4-amine has also shown promise in cancer therapy. Research conducted by a team at the National Cancer Institute revealed that certain derivatives of this compound can selectively target and inhibit cancer cell proliferation without affecting normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell cycle regulation and apoptosis. These findings open up new avenues for developing targeted cancer therapies with reduced side effects.

The pharmacokinetic properties of [1,2,3]Triazolo[1,5-a]pyridin-4-amine have also been extensively studied. A study published in the European Journal of Pharmaceutical Sciences in 2023 reported that this compound exhibits favorable oral bioavailability and a long half-life in vivo. These characteristics make it suitable for oral administration and sustained drug delivery systems. Furthermore, the compound's low toxicity profile has been confirmed through various preclinical studies, enhancing its safety profile for therapeutic use.

The synthetic accessibility of [1,2,3]Triazolo[1,5-a]pyridin-4-amine is another factor contributing to its appeal in drug discovery. Several efficient synthetic routes have been developed to produce this compound and its derivatives. One notable method involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is known for its high yield and mild reaction conditions. This "click" chemistry approach allows for the rapid synthesis of a wide range of structurally diverse derivatives, facilitating structure-activity relationship (SAR) studies.

In conclusion, [1,2,3]Triazolo[1,5-a]pyridin-4-amine (CAS No. 697739-18-7) is a promising compound with a broad spectrum of biological activities and favorable pharmacological properties. Its unique chemical structure and synthetic accessibility make it an attractive candidate for further exploration in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover additional therapeutic applications and optimize its potential as a novel drug candidate.